Cas no 2228165-87-3 (tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)methylcarbamate)

• Product Name: tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)methylcarbamate
• CAS No: 2228165-87-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6547461
• PubChem ID: 165641590
• Update Time: 2025-06-13

tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)methylcarbamate
• tert-butyl N-[(3-amino-2,2-dimethylcyclopropyl)methyl]carbamate
• EN300-1883318
• 2228165-87-3

• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-6-7-8(12)11(7,4)5/h7-8H,6,12H2,1-5H3,(H,13,14)
• InChI Key： AUGFBLMUQGUFBM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1C(C1(C)C)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)methylcarbamate

Introduction to Compound with CAS No. 2228165-87-3 and Product Name: *tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)methylcarbamate*

The compound with the CAS number 2228165-87-3 and the product name tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a 3-amino-2,2-dimethylcyclopropyl moiety, contribute to its distinctive chemical properties and biological interactions.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The specific arrangement of atoms in tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)methylcarbamate makes it a promising candidate for further investigation in drug discovery and development.

The tert-butyl group, a common substituent in pharmaceuticals, is known for its stability and ability to enhance the lipophilicity of molecules. This property is particularly advantageous when designing drugs that need to cross biological membranes efficiently. Additionally, the 3-amino-2,2-dimethylcyclopropyl moiety introduces a rigid cyclic structure that can influence the binding affinity and selectivity of the compound towards its target receptors.

Recent studies have highlighted the importance of structural diversity in the development of new therapeutic agents. The compound 2228165-87-3 exemplifies this principle by incorporating unique structural elements that may contribute to its efficacy in various biological systems. Researchers have been exploring its potential applications in treating a range of conditions, including inflammatory diseases and neurological disorders.

The synthesis of carbamate derivatives has been a focus of many research groups due to their versatility and synthetic accessibility. The synthesis of tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)methylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this goal, including palladium-catalyzed cross-coupling reactions and enzymatic transformations.

In terms of biological activity, preliminary studies on tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)methylcarbamate have shown promising results in vitro. The compound exhibits inhibitory activity against certain enzymes that are implicated in disease pathways. This has led to further investigation into its potential as a lead compound for drug development. Additionally, computational modeling has been used to predict the binding interactions between this compound and its target proteins, providing valuable insights into its mechanism of action.

The pharmaceutical industry is continually seeking new molecular entities that can address unmet medical needs. The unique structural features of CAS No. 2228165-87-3 make it an attractive candidate for further exploration. Its potential applications span multiple therapeutic areas, making it a versatile tool for research and development.

The use of advanced analytical techniques has been crucial in characterizing this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed information about its molecular structure and conformational properties. These data are essential for understanding how the compound interacts with biological targets and for guiding further structural modifications.

The development of novel carbamate-based drugs is an ongoing process that requires collaboration between chemists, biologists, and pharmacologists. The compound tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)methylcarbamate serves as an example of how interdisciplinary research can lead to significant advancements in drug discovery. By combining synthetic chemistry with computational biology and preclinical testing, researchers can accelerate the development of new therapeutic agents.

In conclusion, the compound with CAS number 2228165-87-3 and product name tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)methylcarbamate represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. Continued research into this compound will likely contribute to the development of new drugs that address various medical conditions.